Cas no 111424-64-7 (3-ethoxy-4-methoxybenzene-1-thiol)

• Product Name: 3-ethoxy-4-methoxybenzene-1-thiol
• CAS No: 111424-64-7
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• MDL: MFCD20486045
• CID: 3611315
• PubChem ID: 21772691
• Update Time: 2025-04-22

3-ethoxy-4-methoxybenzene-1-thiol Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 3-ethoxy-4-methoxy-
• 3-ethoxy-4-methoxybenzenethiol
• 3-ethoxy-4-methoxybenzene-1-thiol
• 3-Ethoxy-4-methoxythiophenol
• CS-0299303
• SCHEMBL9865326
• 111424-64-7
• EN300-1826774

• MDL： MFCD20486045
• Inchi： 1S/C9H12O2S/c1-3-11-9-6-7(12)4-5-8(9)10-2/h4-6,12H,3H2,1-2H3
• InChI Key： XIWHADAANUXPAP-UHFFFAOYSA-N
• SMILES： SC1C=CC(=C(C=1)OCC)OC

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 19.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Thiophenols